Cas no 2172039-75-5 (7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine)

7-Chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidine is a heterocyclic compound featuring a triazolopyrimidine core with a chloro substituent at the 7-position and a 1-methoxypropan-2-yl group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and agrochemical research. The chloro group enhances electrophilic substitution potential, while the methoxypropan-2-yl moiety improves solubility and bioavailability. Its triazolopyrimidine scaffold is known for binding affinity to biological targets, particularly in kinase inhibition studies. The compound’s stability under standard conditions and compatibility with further functionalization make it suitable for diverse synthetic applications. It is commonly utilized in the development of pharmaceuticals and biologically active molecules.
7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine structure
2172039-75-5 structure
Product Name:7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine
CAS No:2172039-75-5
MF:C8H10ClN5O
MW:227.650899410248
CID:6492344
PubChem ID:165794706
Update Time:2025-05-21

7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine
    • 2172039-75-5
    • 7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
    • EN300-1582314
    • Inchi: 1S/C8H10ClN5O/c1-5(3-15-2)14-8-6(12-13-14)7(9)10-4-11-8/h4-5H,3H2,1-2H3
    • InChI Key: FRRQVAAPPAHATG-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)N(C(C)COC)N=N2

Computed Properties

  • Exact Mass: 227.0573877g/mol
  • Monoisotopic Mass: 227.0573877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 65.7Ų

7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1582314-0.05g
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
0.05g
$816.0 2023-06-04
Enamine
EN300-1582314-0.1g
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
0.1g
$855.0 2023-06-04
Enamine
EN300-1582314-0.25g
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
0.25g
$893.0 2023-06-04
Enamine
EN300-1582314-0.5g
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
0.5g
$933.0 2023-06-04
Enamine
EN300-1582314-1.0g
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
1g
$971.0 2023-06-04
Enamine
EN300-1582314-2.5g
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
2.5g
$1903.0 2023-06-04
Enamine
EN300-1582314-5.0g
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
5g
$2816.0 2023-06-04
Enamine
EN300-1582314-10.0g
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
10g
$4176.0 2023-06-04
Enamine
EN300-1582314-50mg
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
50mg
$816.0 2023-09-24
Enamine
EN300-1582314-100mg
7-chloro-3-(1-methoxypropan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
2172039-75-5
100mg
$855.0 2023-09-24

Additional information on 7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine

7-Chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine: A Comprehensive Overview

The compound 7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine, identified by the CAS number NO2172039-75-5, is a structurally complex heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidines, which are well-known for their role in nucleic acids and their derivatives. The presence of a chloro group at position 7 and a 1-methoxypropan-2-yl substituent at position 3 introduces unique electronic and steric properties that make this compound a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The 1,2,3-triazolo ring system within this compound is particularly intriguing due to its ability to act as a bioisostere for other heterocycles, potentially offering improved pharmacokinetic profiles. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield.

The structural versatility of 7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine has led to its investigation in several therapeutic areas. For instance, its potential as an anticancer agent has been explored due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, studies have demonstrated its activity against certain bacterial strains, suggesting its potential as an antimicrobial agent.

In the field of materials science, this compound has shown promise as a building block for constructing advanced materials with tailored properties. Its ability to form stable coordination complexes with metal ions has opened avenues for applications in catalysis and sensing technologies. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy, facilitating its rational design for specific applications.

The synthesis of 7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine involves a multi-step process that requires precise control over reaction conditions. The initial step typically involves the preparation of intermediate compounds with appropriate functional groups. Subsequent steps may include coupling reactions or cyclizations to form the desired heterocyclic structure. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product.

The application of green chemistry principles has become increasingly important in the synthesis of such compounds. Researchers have explored the use of environmentally friendly solvents and catalysts to minimize waste and reduce the environmental footprint of the synthesis process. For example, the use of ionic liquids as solvents has been reported to enhance reaction efficiency while reducing solvent consumption.

In conclusion, 7-chloro-3-(1-methoxypropan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidine represents a fascinating example of how structural complexity can lead to versatile applications across multiple disciplines. Its unique properties make it a valuable tool in drug discovery, materials science, and chemical research. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is likely to find even more innovative uses in the future.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.